Cas no 2745-54-2 (1-(Chloromethyl)-3,5-dimethylbenzene)

• Product Name: 1-(Chloromethyl)-3,5-dimethylbenzene
• CAS No: 2745-54-2
• MF: C₉H₁₁Cl
• MW: 154.636641740799
• MDL: MFCD10566028
• CID: 43376
• PubChem ID: 137700
• Update Time: 2025-06-08

1-(Chloromethyl)-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3,5-dimethylbenzene
• CHLOROMESITYLENE
• 1,3-dimethyl-5-chloromethylbenzene
• 1-Chloromethyl-3,5-dimethylbenzene
• 3,5-dimethyl-benzyl chloride
• 3,5-Dimethylbenzylchlorid
• AKOS009076009
• AB56154
• 1-(chloromethyl)-3, 5-dimethylbenzene
• FT-0658201
• EN300-22394
• AM84240
• Benzene,1-(chloromethyl)-3,5-dimethyl-
• SCHEMBL1097510
• 3,5-Dimethylbenzyl chloride
• DTXSID40181867
• 2745-54-2
• A819070
• FD150773
• G21010
• 3,5-Dimethylbenzylchloride

• MDL： MFCD10566028
• Inchi： 1S/C9H11Cl/c1-7-3-8(2)5-9(4-7)6-10/h3-5H,6H2,1-2H3
• InChI Key： FYNVRRYQTHUESZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 154.05500
• Monoisotopic Mass: 154.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.033
• Boiling Point: 218.7°Cat760mmHg
• Flash Point: 84.3°C
• Refractive Index: 1.522
• PSA: 0.00000
• LogP: 3.04220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(Chloromethyl)-3,5-dimethylbenzene

1-(Chloromethyl)-3,5-Dimethylbenzene: A Comprehensive Overview

1-(Chloromethyl)-3,5-Dimethylbenzene, also known by its CAS number CAS No. 2745-54-2, is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzene, featuring a chloromethyl group (-CH2Cl) attached to the benzene ring at the para position relative to two methyl groups (-CH3). The structure of this compound can be represented as C8H9Cl, and it exists as a colorless liquid with a characteristic aromatic odor.

The synthesis of 1-(Chloromethyl)-3,5-Dimethylbenzene typically involves the chlorination of toluene derivatives or related aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. For instance, studies published in the Journal of Organic Chemistry highlight the use of palladium-catalyzed coupling reactions to achieve high-purity synthesis of this compound.

In terms of physical properties, 1-(Chloromethyl)-3,5-Dimethylbenzene has a boiling point of approximately 140°C and a melting point around -30°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound is also relatively stable under normal conditions but may undergo hydrolysis in the presence of water or strong acids/bases to form corresponding products.

1-(Chloromethyl)-3,5-Dimethylbenzene finds extensive use in the pharmaceutical industry as an intermediate for synthesizing complex molecules. For example, it serves as a key precursor in the production of certain antibiotics and antiviral agents. Recent research has explored its role in developing novel drug delivery systems, where its unique reactivity and solubility properties are exploited to enhance drug efficacy.

In the field of materials science, this compound is employed as a building block for synthesizing advanced polymers and surfactants. Its ability to undergo nucleophilic substitution reactions makes it ideal for creating functionalized surfaces with tailored properties. A study published in Polymer Chemistry demonstrated its application in developing self-healing polymer networks, showcasing its potential in next-generation materials.

The environmental impact of 1-(Chloromethyl)-3,5-Dimethylbenzene has also been a topic of recent research. Studies indicate that while it is not inherently hazardous under normal conditions, improper disposal can lead to contamination of soil and water. Efforts are being made to develop eco-friendly synthesis methods and recycling strategies to minimize its environmental footprint.

In conclusion, 1-(Chloromethyl)-3,5-Dimethylbenzene, with its CAS number CAS No. 2745-54-2, remains a critical compound in modern chemistry due to its versatility and wide-ranging applications. Ongoing research continues to uncover new avenues for its use, ensuring its relevance in both industrial and academic settings.